Cas no 16440-97-4 (5,6-Dimethyl-2,3-dihydro-1H-inden-1-one)

5,6-Dimethyl-2,3-dihydro-1H-inden-1-one structure
16440-97-4 structure
Product Name:5,6-Dimethyl-2,3-dihydro-1H-inden-1-one
CAS No:16440-97-4
MF:C11H12O
MW:160.212383270264
MDL:MFCD00666126
CID:193179
PubChem ID:27878
Update Time:2025-04-19

5,6-Dimethyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

    • 5,6-Dimethyl-2,3-dihydro-1H-inden-1-one
    • 1H-Inden-1-one,2,3-dihydro-5,6-dimethyl-
    • 1-Indanone, 5,6-dimethyl-
    • 5,6-Dimethyl-1-Indanone
    • 5,6-Dimethyl-2,3-Dihydro-1H-Indene-1-One
    • 5,6-Dimethylindan-1-one
    • 1H-Inden-1-one, 2,3-dihydro-5,6-diMethyl-
    • 5,6-dimethyl-2,3-dihydroinden-1-one
    • ZAZMJPVXTZEDDN-UHFFFAOYSA-N
    • 5,6-Dimethyl-indan-1-one
    • 5,6-Dimethyl-1-indanone #
    • AMOT0659
    • FCH841837
    • OR19567
    • BC284859
    • AX8237489
    • A
    • AKOS006272530
    • MFCD00666126
    • CS-0152900
    • 16440-97-4
    • AM9188
    • EN300-264231
    • A882458
    • SCHEMBL1273997
    • Z1198154494
    • InChI=1/C11H12O/c1-7-5-9-3-4-11(12)10(9)6-8(7)2/h5-6H,3-4H2,1-2H
    • FS-3699
    • DTXSID10167759
    • DB-358685
    • MDL: MFCD00666126
    • Inchi: 1S/C11H12O/c1-7-5-9-3-4-11(12)10(9)6-8(7)2/h5-6H,3-4H2,1-2H3
    • InChI Key: ZAZMJPVXTZEDDN-UHFFFAOYSA-N
    • SMILES: O=C1CCC2C=C(C)C(C)=CC=21

Computed Properties

  • Exact Mass: 160.08886
  • Monoisotopic Mass: 160.088815
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 39
  • XLogP3: 2.4
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Melting Point: N/A℃
  • Boiling Point: 298.4±40.0 °C at 760 mmHg
  • Flash Point: 127.4±22.3 °C
  • Refractive Index: 1.566
  • PSA: 17.07
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

5,6-Dimethyl-2,3-dihydro-1H-inden-1-one Security Information

5,6-Dimethyl-2,3-dihydro-1H-inden-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
231629-250mg
5,6-Dimethyl-2,3-dihydro-1H-inden-1-one
16440-97-4 95%
250mg
£27.00 2022-02-28
Fluorochem
231629-1g
5,6-Dimethyl-2,3-dihydro-1H-inden-1-one
16440-97-4 95%
1g
£65.00 2022-02-28
Fluorochem
231629-5g
5,6-Dimethyl-2,3-dihydro-1H-inden-1-one
16440-97-4 95%
5g
£181.00 2022-02-28
Fluorochem
231629-10g
5,6-Dimethyl-2,3-dihydro-1H-inden-1-one
16440-97-4 95%
10g
£272.00 2022-02-28
Apollo Scientific
OR19567-1g
5,6-Dimethyl-1-indanone
16440-97-4 96%
1g
£66.00 2025-02-19
TRC
D266210-500mg
5,6-Dimethyl-2,3-dihydro-1H-inden-1-one
16440-97-4
500mg
$ 215.00 2022-06-05
TRC
D266210-1000mg
5,6-Dimethyl-2,3-dihydro-1H-inden-1-one
16440-97-4
1g
$ 350.00 2022-06-05
TRC
D266210-2000mg
5,6-Dimethyl-2,3-dihydro-1H-inden-1-one
16440-97-4
2g
$ 560.00 2022-06-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D899082-5g
5,6-Dimethyl-2,3-dihydro-1H-inden-1-one
16440-97-4 96%
5g
1,399.50 2021-05-17
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FB02339-25g
5,6-dimethyl-2,3-dihydroinden-1-one
16440-97-4 95%
25g
$660 2023-09-07
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd